Cas no 155444-03-4 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide)
155444-03-4 structure
Product Name:Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide
CAS No:155444-03-4
MF:C17H19NO3S
MW:317.402663469315
CID:190444
PubChem ID:3074214
Update Time:2025-04-19
Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide
- 6-methyl-11-propoxy-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
- 6-Methyl-11-propoxy-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
- 155444-03-4
- 6,11-Dihydro-6-methyl-11-propoxydibenzo(c,f)(1,2)thiazepine 5,5-dioxide
- DTXSID50935212
- 6,11-Dihydro-11-(n-propoxy)-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
- Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide
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- Inchi: 1S/C17H19NO3S/c1-3-12-21-17-13-8-4-6-10-15(13)18(2)22(19,20)16-11-7-5-9-14(16)17/h4-11,17H,3,12H2,1-2H3
- InChI Key: BRFRMUMPAUMSBU-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OCCC)(=O)=O
Computed Properties
- Exact Mass: 317.10867
- Monoisotopic Mass: 317.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 439°C at 760 mmHg
- Flash Point: 219.3°C
- Refractive Index: 1.627
- PSA: 46.61
Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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